Cas no 42407-51-2 (N-Methyl-4-phenylbutanamide)

• Product Name: N-Methyl-4-phenylbutanamide
• CAS No: 42407-51-2
• Molecular Formula: C₁₁H₁₅NO
• Molecular Weight: 177.242902994156
• MDL: MFCD03576602
• CID: 2127493
• PubChem ID: 17947794

N-Methyl-4-phenylbutanamide Properties

Names and Identifiers

• N-methyl-4-phenylbutanamide

• MDL： MFCD03576602
• InChIKey： WEKPKUUXSDVLAT-UHFFFAOYSA-N
• Inchi： 1S/C11H15NO/c1-12-11(13)9-5-8-10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3,(H,12,13)
• SMILES： O=C(CCCC1C=CC=CC=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Heavy Atom Count: 13
• Complexity: 150
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1

Experimental Properties

• Boiling Point: 353.5±21.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 209.7±7.0 °C
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines